Cas no 2282895-26-3 (3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-ol)

• Product Name: 3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-ol
• CAS No: 2282895-26-3
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD32269291
• CID: 5685255
• PubChem ID: 146082144
• Update Time: 2025-06-08

3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2282895-26-3
• 3-(azetidin-3-yl)-1,2,4-oxadiazol-5-ol
• EN300-2506780
• 3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-ol

• MDL： MFCD32269291
• Inchi： 1S/C5H7N3O2/c9-5-7-4(8-10-5)3-1-6-2-3/h3,6H,1-2H2,(H,7,8,9)
• InChI Key： FMSCRRXFCARPSF-UHFFFAOYSA-N
• SMILES： O1C(NC(C2CNC2)=N1)=O

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 62.7Ų

Additional information on 3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-ol

Introduction to 3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-ol (CAS No: 2282895-26-3)

3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2282895-26-3, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development. The structural framework of this compound integrates an azetidine ring with a 1,2,4-oxadiazole moiety, which is known for its versatility in medicinal chemistry applications.

The 1,2,4-oxadiazole core is a fused heterocycle that is widely recognized for its role in various pharmacophores. Its presence in 3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-ol contributes to the molecule's potential ability to interact with biological targets in a specific manner. This interaction is often mediated through hydrogen bonding, dipole-dipole interactions, and other non-covalent forces that are critical for drug-receptor binding. The azetidine ring, on the other hand, introduces additional conformational flexibility to the molecule, which can be exploited to fine-tune its pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have shown that the combination of the azetidine and 1,2,4-oxadiazole moieties can lead to the development of molecules with enhanced binding affinity and selectivity towards certain biological targets. For instance, computational simulations have suggested that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential candidate for therapeutic applications.

The synthesis of 3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include cyclization reactions to form the heterocyclic core followed by functional group modifications to introduce the desired substituents. Advances in synthetic methodologies have made it possible to achieve these transformations more efficiently and with reduced environmental impact. Green chemistry principles are increasingly being applied to develop sustainable synthetic routes for such compounds.

One of the most compelling aspects of 3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-ol is its potential as a scaffold for drug discovery. The structural features of this compound allow for modifications at multiple positions, enabling chemists to explore a wide range of analogs with tailored biological activities. For example, substituents can be introduced at the 5-position of the oxadiazole ring or at various positions along the azetidine ring to modulate solubility, metabolic stability, and target specificity. Such flexibility makes this compound an attractive starting point for designing novel therapeutic agents.

In vitro studies have begun to uncover the biological profile of 3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-ol, providing insights into its potential therapeutic applications. Preliminary data suggest that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are central mediators of inflammation and are often targeted by existing anti-inflammatory drugs. Additionally, the compound's ability to cross cell membranes may make it suitable for treating diseases that involve intracellular signaling pathways.

The development of new drugs is not only about identifying active compounds but also about understanding how they interact with biological systems at a molecular level. The use of high-resolution imaging techniques and spectroscopic methods has allowed researchers to visualize these interactions in real-time. For instance, X-ray crystallography has been used to determine the binding conformation of 3-(Azetidin-3-yl)-1,2,4-oxadiazol-5-ol with target proteins, providing valuable information for structure-based drug design.

The future prospects for 3-(Azetidin-3-ylyl)-1,2,4-oaxdiazolrrol-rrolrrolrolrolrolrolrolrolrolrolrolrolrolrolrolrololel-rrollrrollrrollrrollrrollrrollrrollrrollrrollrrollrrollrrollrrollrrollrrollrrollrrollrrolelol (CAS No: 2282895-26-3) remain exciting. As our understandingof biological pathways continuesto grow,new targets will emergefor which this typeof compound could be developed into effective treatments.